(8)-Gingerdione
CAS No.: 77334-06-6
VCID: VC0193554
Molecular Formula: C19H28O4
Molecular Weight: 320.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | (10)-Gingerdione, also known as -Gingerdione, is a chemical compound belonging to the class of gingerdiones . Gingerdiones are characterized by a 4-hydroxy-3-methoxyphenyl group substituted at the C6 carbon atom by an alkane-2,4-dione . -Gingerdione is a beta-diketone, a member of phenols, and a monomethoxybenzene . It has been reported in Zingiber officinale (ginger) . The molecular formula of -Gingerdione is C21H32O4, with a molecular weight of 348.5 g/mol . It is structurally related to gingerdione (C17H24O4), also found in Zingiber officinale, as well as in Aframomum melegueta and Aframomum angustifolium . 1-Dehydro--gingerdione (C17H22O4) is another related compound found in ginger . -Gingerdione can be detected, but not quantified, in herbs and spices, making it a potential biomarker for the consumption of these foods . |
|---|---|
| CAS No. | 77334-06-6 |
| Product Name | (8)-Gingerdione |
| Molecular Formula | C19H28O4 |
| Molecular Weight | 320.4 g/mol |
| IUPAC Name | 1-(4-hydroxy-3-methoxyphenyl)dodecane-3,5-dione |
| Standard InChI | InChI=1S/C19H28O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,22H,3-9,11,14H2,1-2H3 |
| Standard InChIKey | QDSRAFNZQKMHPZ-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC |
| Canonical SMILES | CCCCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC |
| Purity | > 95% |
| PubChem Compound | 14440537 |
| Last Modified | Apr 15 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume